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Abstract
This technical guide provides a comprehensive overview of the molecular structure of 13-
Methylpentacosanoyl-CoA, a long-chain branched acyl-coenzyme A derivative. This

document elucidates the distinct chemical moieties that constitute the molecule, including the

13-methylpentacosanoic acid component and the intricate coenzyme A structure. A detailed

examination of the critical thioester bond that links these two components is also presented.

Furthermore, this guide outlines a representative metabolic pathway in which this molecule is

involved, provides a generalized experimental protocol for its synthesis and characterization,

and tabulates key quantitative data. This information is intended to support researchers and

professionals in the fields of biochemistry, pharmacology, and drug development in

understanding the significance and function of this complex biomolecule.

Molecular Structure of 13-Methylpentacosanoyl-CoA
13-Methylpentacosanoyl-CoA is a complex biomolecule comprising two primary components:

a long-chain, branched fatty acid known as 13-methylpentacosanoic acid, and the ubiquitous

carrier molecule, coenzyme A (CoA). These two entities are linked via a high-energy thioester

bond.
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The fatty acid component is a 26-carbon chain (pentacosanoic acid) with a methyl group (-CH₃)

branching at the 13th carbon atom. The presence of this methyl branch introduces a

stereocenter and can influence the molecule's physical properties and its interaction with

enzymes. Very long-chain fatty acids (VLCFAs), such as this, are integral components of

cellular lipids, including sphingolipids and glycerophospholipids, and can also act as precursors

for lipid mediators.[1][2][3][4][5]

Coenzyme A (CoA)
Coenzyme A is a universal and essential cofactor in all living organisms, playing a crucial role

in numerous metabolic reactions.[6] Its structure is an intricate assembly of several distinct

chemical units:

3'-Phosphoadenosine Diphosphate: This unit consists of an adenine nucleobase attached to

a ribose sugar, which is phosphorylated at the 3' and 5' positions. The 5'-phosphate is part of

a diphosphate bridge.

Pantothenic Acid (Vitamin B5): This vitamin is composed of pantoic acid and β-alanine

moieties linked by an amide bond.

Cysteamine: This unit contains the vital thiol (-SH) group that is responsible for forming the

thioester linkage with acyl groups.

The Thioester Linkage
The activation of fatty acids for metabolic processes is achieved through their esterification to

the thiol group of coenzyme A, forming a thioester bond.[7][8][9] This bond in acyl-CoA

molecules is a high-energy bond, making the acyl group readily transferable in various

biochemical reactions.[7][8] The general structure of a fatty acyl-CoA thioester involves the

carboxyl group of the fatty acid linked to the sulfur atom of the cysteamine residue of CoA.[7]

Chemical Formula: C₄₇H₈₆N₇O₁₇P₃S[10]

Molecular Weight: 1146.21 g/mol [10]

Quantitative Structural Data
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Specific experimental data on the bond lengths and angles of 13-Methylpentacosanoyl-CoA
are not readily available in the literature. However, the following table provides generally

accepted values for the key chemical bonds and moieties present in the molecule, derived from

studies of similar long-chain acyl-CoAs and their constituent parts.

Parameter Moiety Typical Value

Bond Lengths

C-C (alkane) Fatty Acid Chain ~ 1.54 Å

C=O (carbonyl) Thioester ~ 1.23 Å

C-S (thioester) Thioester ~ 1.82 Å

P-O Phosphate Groups ~ 1.60 Å

C-N (amide) Pantothenic Acid ~ 1.33 Å

Bond Angles

C-C-C (alkane) Fatty Acid Chain ~ 109.5°

O=C-S (thioester) Thioester ~ 120°

C-S-C Thioester ~ 100°

Biological Context: Fatty Acid Elongation Pathway
Long-chain and very long-chain fatty acyl-CoAs are key intermediates in fatty acid metabolism.

One of the primary pathways they participate in is the fatty acid elongation cycle, which occurs

in the endoplasmic reticulum and mitochondria.[1][2][3] This cycle sequentially adds two-carbon

units from malonyl-CoA to a pre-existing acyl-CoA chain.[1][3] 13-Methylpentacosanoyl-CoA
would be a substrate or product within the later stages of the elongation of branched-chain fatty

acids.
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Fatty Acid Elongation Cycle

Example Substrate

Example Product

Acyl-CoA (Cn)

Condensation
(ELOVL)

Malonyl-CoA

3-Ketoacyl-CoA Reduction
(KAR) 3-Hydroxyacyl-CoA Dehydration

(HACD) trans-2-Enoyl-CoA Reduction
(TER) Acyl-CoA (Cn+2) 13-Methylpentacosanoyl-CoA

13-Methyltricosanoyl-CoA
(Precursor)
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Synthesis

Characterization

13-Methylpentacosanoic Acid
+ Coenzyme A

Enzymatic Reaction
(Acyl-CoA Synthetase, ATP, Mg2+)

Purification
(Precipitation & Extraction)

Purified 13-Methylpentacosanoyl-CoA

HPLC Separation

Analysis

Electrospray Ionization

Tandem Mass Spectrometry
(MS/MS)

Structural Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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